Cas no 100871-99-6 (1,2-Anthracenediamine)
1,2-Anthracenediamine structure
Product Name:1,2-Anthracenediamine
CAS No:100871-99-6
MF:C14H12N2
MW:208.258482933044
CID:183586
PubChem ID:58095
Update Time:2025-04-19
1,2-Anthracenediamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Anthracenediamine
- anthracene-1,2-diamine
- 2-Aminoanthramine
- AC1L1OB8
- ACMC-20m3xa
- ANTHRACENE, 1,2-DIAMINO-
- BRN 3092240
- CTK0H9313
- LS-20287
- 100871-99-6
- 1,2-diaminoanthracene
- DTXSID90143556
- SCHEMBL168352
- 4-13-00-00469 (Beilstein Handbook Reference)
-
- Inchi: 1S/C14H12N2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8H,15-16H2
- InChI Key: VVLCNWYWKSWJTG-UHFFFAOYSA-N
- SMILES: NC1=C(C=CC2=CC3C=CC=CC=3C=C21)N
Computed Properties
- Exact Mass: 208.10016
- Monoisotopic Mass: 208.100048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 3.1
Experimental Properties
- Density: 1.283
- Boiling Point: 463.7°Cat760mmHg
- Flash Point: 281.2°C
- Refractive Index: 1.816
- PSA: 52.04
- LogP: 4.31980
1,2-Anthracenediamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
100871-99-6 (1,2-Anthracenediamine) Related Products
- 53348-04-2(9,10-Phenanthrenediamine)
- 771-97-1(2,3-Diaminonaphthalene)
- 938-25-0(1,2-Diaminonaphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk